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Compound of Interest

Compound Name: 4-Bromo-2-fluoroanisole

Cat. No.: B1265810

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2-fluoroanisole

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromo-2-fluoroanisole (CAS No. 2357-52-0), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The information presented is intended for researchers,
scientists, and professionals in the field of drug development and organic synthesis.

Chemical Identity and Structure

4-Bromo-2-fluoroanisole, also known as 4-bromo-2-fluoro-1-methoxybenzene, is an aromatic
compound.[1] Its structure consists of a benzene ring substituted with a bromine atom, a
fluorine atom, and a methoxy group.

Molecular Formula: C7HeBrFO[1][2][3]

Molecular Weight: 205.03 g/mol [4][5]

Canonical SMILES: COC1=C(C=C(C=C1)Br)F[1]

INChl Key: DWNXGZBXFDNKOR-UHFFFAOYSA-N[1]

Quantitative Physical Properties

The physical characteristics of 4-Bromo-2-fluoroanisole are summarized in the table below.
These properties are crucial for its handling, storage, and application in chemical reactions.
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Property Value Conditions

Appearance Colorless to pale yellow liquid. Ambient Temperature
[1](6]

Melting Point 16 °C[2][7][8]

Boiling Point 84 °C[2] at 7 mmHg

208 - 215.1 °C[4][6][7][8] at 760 mmHg

Density 1.59 g/mL][2][4] at 25 °C

Refractive Index 1.545[7] at 20 °C

Flash Point 98 °C[2][6] Closed Cup

Solubility Sparingly soluble to insoluble

in water.[1][8]

Vapor Pressure 0.2 £ 0.4 mmHg[2][8] at 25 °C (Predicted)

LogP 2.6 - 3.16[2][7][8]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity assessment of 4-
Bromo-2-fluoroanisole. The following spectral information is available in various databases:

1H NMR (Proton Nuclear Magnetic Resonance)[1][2]

13C NMR (Carbon-13 Nuclear Magnetic Resonance)[1][2]

IR (Infrared Spectroscopy)[1][2]

Mass Spectrometry (Electron lonization)[1][2][3][9]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory
procedures.
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Melting Point Determination

The melting point is determined using a melting point apparatus.[10]

A small, dry sample of the compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature range is recorded from the point at which the first drop of liquid appears to
the temperature at which the entire sample becomes a clear liquid.[10][11]

Boiling Point Determination

The boiling point is determined via simple distillation.[10]
e The liquid is placed in a round-bottom flask.

o Adistillation apparatus is assembled with a condenser and a thermometer. The thermometer
bulb is positioned at the level of the side arm leading to the condenser to accurately measure
the temperature of the vapor.[10]

e The flask is heated to bring the liquid to a boil.

e The temperature is recorded when it stabilizes as the vapor continuously bathes the
thermometer bulb, and the condensate is collected.[10] It is crucial to note the atmospheric
pressure at which the measurement is taken, as boiling point is pressure-dependent.

Solubility Determination

A gualitative assessment of solubility is typically performed.[12]

e Asmall, measured amount of 4-Bromo-2-fluoroanisole (solute) is added to a test tube
containing a specific volume of a solvent (e.g., water).

e The mixture is agitated or stirred to facilitate dissolution.
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» Observations are made to determine if the solute dissolves completely, partially (sparingly
soluble), or not at all (insoluble).[1][8] For sparingly soluble substances, it will be noted that
only a small amount of the compound dissolves.[1]

Visualization of Key Properties

The following diagram illustrates the relationship between the core physical properties of 4-
Bromo-2-fluoroanisole and their significance in a research and development context.
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Caption: Logical relationships of 4-Bromo-2-fluoroanisole's physical properties.

Safety and Handling

4-Bromo-2-fluoroanisole is classified as an irritant. It is known to cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1] Appropriate
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personal protective equipment (PPE), including eye shields and gloves, should be used when
handling this chemical. It is a combustible liquid and should be stored in a cool, dark place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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